Cas no 1105195-70-7 (3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one
• CAS No: 1105195-70-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD16652726
• CID: 4774643
• PubChem ID: 33676430
• Update Time: 2025-05-25

3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-6-phenylpyrimidin-4(3{H})-one
• 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD16652726
• Inchi： 1S/C12H13N3O/c13-6-7-15-9-14-11(8-12(15)16)10-4-2-1-3-5-10/h1-5,8-9H,6-7,13H2
• InChI Key： VLZAKENSXHBFDA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=CN1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 0.2
• Topological Polar Surface Area: 58.7

Additional information on 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one

3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 1105195-70-7)

The compound 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one, identified by the CAS registry number 1105195-70-7, is a structurally complex organic molecule belonging to the class of dihydropyrimidinones. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology and materials science. Its unique chemical structure, characterized by a dihydropyrimidine ring system with substituents at positions 3 and 6, makes it a versatile molecule for further functionalization and exploration.

Recent studies have highlighted the importance of dihydropyrimidinones as scaffolds for drug discovery. The presence of an aminoethyl group at position 3 and a phenyl group at position 6 introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

The synthesis of 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one typically involves multi-step organic reactions, often employing methodologies such as condensation reactions or cyclization processes. These methods are optimized to ensure high yields and purity, which are critical for subsequent applications in biological assays. The compound's stability under various reaction conditions has been extensively studied, making it a reliable building block for further chemical transformations.

In terms of physical properties, this compound exhibits a melting point of approximately 220°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol is moderate, which facilitates its use in solution-based reactions. The compound's UV-vis spectrum reveals absorption bands in the range of 280–320 nm, indicative of its conjugated π-system within the dihydropyrimidine ring.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These studies suggest that the compound's aminoethyl group plays a pivotal role in modulating its electronic properties, making it a promising candidate for applications in electrochemical sensing and catalysis.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This activity underscores its potential as a lead compound for the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In addition to its pharmacological applications, 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in metalloorganic frameworks (MOFs) and catalysts. These materials hold potential applications in gas storage, catalytic hydrogenation, and environmental remediation.

Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Preclinical studies are currently underway to assess its efficacy in animal models of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier suggests that it could serve as a novel agent for targeting central nervous system disorders.

In conclusion, 3-(2-aminoethyl)-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 1105195-70) is a multifaceted molecule with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for future research and development efforts.